Cas no 74702-93-5 (1-(3-Bromophenyl)-1-methylethylamine)

• Product Name: 1-(3-Bromophenyl)-1-methylethylamine
• CAS No: 74702-93-5
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD11109722
• CID: 59615
• PubChem ID: 13025666
• Update Time: 2025-11-01

1-(3-Bromophenyl)-1-methylethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-1-methylethylamine
• 1-(1-Amino-1-methylethyl)-3-bromobenzene
• 2-(3-bromophenyl)propan-2-amine
• 2-(3-bromophenyl)propan-2-amine hydrochloride
• 1-(3-bromo-phenyl)-1-methyl-ethylamine
• 1,1-dimethyl-3-bromobenzylamine
• 1-methyl-1-(3-bromophenyl)ethylamine
• 2-(3-bromophenyl)-2-propylamine
• 2-(3-BROMOPHENYL)PROP-2-YLAMINE
• AMOT0826
• WXAFGTXOIBNLNB-UHFFFAOYSA-N
• 4927AJ
• AB63427
• TRA0095298
• SY023021
• A9556
• 702B935
• A865818
• SCHEMBL746480
• 74702-93-5
• AKOS009997265
• FT-0737461
• EN300-117427
• GS-5494
• CS-0132993
• 1-(3-bromophenyl)-1-methylethylamine hcl
• DTXSID50515553
• AM9435
• MFCD11109722

• MDL： MFCD11109722
• Inchi： 1S/C9H12BrN/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6H,11H2,1-2H3
• InChI Key： WXAFGTXOIBNLNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C)N

Computed Properties

• Exact Mass: 213.01500
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.342
• Boiling Point: 246 ºC
• Flash Point: 102 ºC
• Refractive Index: 1.555
• PSA: 26.02000
• LogP: 3.34320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(3-Bromophenyl)-1-methylethylamine

Comprehensive Overview of 1-(3-Bromophenyl)-1-methylethylamine (CAS No. 74702-93-5): Properties, Applications, and Industry Insights

1-(3-Bromophenyl)-1-methylethylamine (CAS No. 74702-93-5) is a specialized organic compound featuring a brominated phenyl ring and a substituted amine group. This structure grants it unique physicochemical properties, making it valuable in pharmaceutical intermediates, material science, and agrochemical research. The compound’s molecular formula (C₉H₁₂BrN) and molecular weight (214.10 g/mol) are critical for precise synthetic applications. Its 3-bromophenyl moiety enhances reactivity in cross-coupling reactions, aligning with trends in sustainable chemistry and green synthesis.

Recent interest in 1-(3-Bromophenyl)-1-methylethylamine stems from its role in drug discovery, particularly in designing CNS-active molecules. Researchers highlight its potential as a building block for neuromodulators due to its balanced lipophilicity and steric profile. In material science, its bromine atom facilitates polymer functionalization, addressing demands for high-performance adhesives and coatings. These applications resonate with Google searches like "brominated amine uses" or "CAS 74702-93-5 supplier," reflecting market needs.

The synthesis of 74702-93-5 typically involves bromination of phenyl derivatives followed by reductive amination, optimized for minimal byproducts—a response to the green chemistry movement. Analytical methods like HPLC and NMR ensure purity, a top concern for buyers searching "high-purity 1-(3-Bromophenyl)-1-methylethylamine." Storage recommendations (2-8°C under inert gas) and handling protocols are also frequently queried, underscoring safety awareness.

Innovations in catalysis have expanded the utility of this compound. For instance, its use in Pd-catalyzed couplings supports the synthesis of biaryl structures, pivotal in OLED materials. This aligns with trending searches on "bromophenyl compounds in electronics," demonstrating cross-industry relevance. Regulatory compliance (REACH, FDA guidelines) further ensures its adoption in global markets.

In conclusion, 1-(3-Bromophenyl)-1-methylethylamine (CAS 74702-93-5) bridges gaps between academia and industry, driven by its versatility and alignment with sustainability goals. As AI and automation reshape chemical sourcing, precise documentation (e.g., SDS, CoA) remains vital for SEO-optimized procurement platforms targeting queries like "buy 3-bromophenyl methylethylamine."